Cas no 1171704-01-0 (4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane)

• Product Name: 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
• CAS No: 1171704-01-0
• MF: C₁₃H₁₇ClN₂O₃S
• MW: 316.803681135178
• MDL: MFCD11987087
• CID: 5230862
• PubChem ID: 44116866
• Update Time: 2025-05-19

4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 4-((4-chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane
• 4-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 4-[(4-CHLOROPHENYL)SULFONYL]-1-OXA-4,8-DIAZASPIRO[4.5]DECANE
• 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

• MDL： MFCD11987087
• Inchi： 1S/C13H17ClN2O3S/c14-11-1-3-12(4-2-11)20(17,18)16-9-10-19-13(16)5-7-15-8-6-13/h1-4,15H,5-10H2
• InChI Key： BOEQELSTMJRMCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCOC21CCNCC2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 1.4
• Topological Polar Surface Area: 67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

Comprehensive Overview of 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 1171704-01-0)

4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane is a specialized organic compound with a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and agrochemical research. Its CAS No. 1171704-01-0 serves as a critical identifier for researchers and regulatory bodies. The compound's sulfonyl and chlorobenzene functional groups contribute to its potential applications in drug discovery, particularly in modulating biological targets such as enzymes and receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

The structural complexity of 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane offers versatility in synthetic chemistry. Its 1-oxa-4,8-diazaspiro[4.5]decane core is a scaffold of interest for designing small-molecule inhibitors, a topic frequently searched in AI-driven drug development platforms. Researchers are exploring its structure-activity relationships (SAR) to optimize bioavailability and selectivity. This aligns with the growing demand for computational chemistry tools and AI-assisted molecular design, which dominate contemporary scientific discourse.

From an industrial perspective, the compound's 4-chlorobenzenesulfonyl moiety enhances stability, making it suitable for high-throughput screening assays. Its potential role in crop protection formulations has also been investigated, resonating with global concerns about sustainable agriculture. Notably, its low environmental persistence compared to traditional agrochemicals positions it as a candidate for green chemistry initiatives, a trending topic in ESG (Environmental, Social, and Governance) reports.

Analytical characterization of CAS No. 1171704-01-0 involves advanced techniques like LC-MS and NMR spectroscopy, frequently queried in academic search engines. The compound's logP and pKa values are critical for predicting its pharmacokinetic behavior, a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. These metrics are increasingly analyzed using machine learning models, reflecting the intersection of chemistry and data science.

In summary, 4-(4-chlorobenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane exemplifies innovation at the nexus of medicinal chemistry and materials science. Its multifaceted applications—from central nervous system (CNS) drug candidates to eco-friendly agrochemicals—underscore its relevance in solving modern challenges. As research progresses, this compound may emerge as a cornerstone in personalized therapeutics and sustainable industrial solutions.